![molecular formula C12H14N2OS2 B6121640 2-thioxo-2,3,5,6,7,8,9,10-octahydrocycloocta[4,5]thieno[2,3-d]pyrimidin-4(1H)-one](/img/structure/B6121640.png)
2-thioxo-2,3,5,6,7,8,9,10-octahydrocycloocta[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
Overview
Description
2-thioxo-2,3,5,6,7,8,9,10-octahydrocycloocta[4,5]thieno[2,3-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C12H14N2OS2 and its molecular weight is 266.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 266.05475542 g/mol and the complexity rating of the compound is 347. The solubility of this chemical has been described as 26.2 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Activity
A study by Candia et al. (2017) examined the antimicrobial activity of derivatives of 2-thioxo-2,3,5,6,7,8,9,10-octahydrocycloocta[4,5]thieno[2,3-d]pyrimidin-4(1H)-one. They found moderate and selective activity against Gram-positive bacteria strains, highlighting its potential in antimicrobial applications (Candia et al., 2017).
Anticancer Activity
Kandeel et al. (2012) synthesized derivatives of this compound with anti-tumor activity against human colon carcinoma cell lines. Some compounds exhibited significant antitumor activity, even more potent than the standard drug imatinib (Kandeel et al., 2012).
Kassab and Gedawy (2013) also reported on the synthesis of 2-pyridyl hexahydrocycloocta[4,5]thieno[2,3-d]pyrimidines with different substituents, which showed potent anticancer activity against various human tumor cell lines, comparable to the drug doxorubicin (Kassab & Gedawy, 2013).
Pharmacological Properties
Santagati et al. (1995) explored the synthesis and pharmacological properties of thieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives. They tested these derivatives for their analgesic and anti-inflammatory properties, contributing to a broader understanding of the compound's pharmacological potential (Santagati et al., 1995).
properties
IUPAC Name |
5-sulfanylidene-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7)-dien-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS2/c15-10-9-7-5-3-1-2-4-6-8(7)17-11(9)14-12(16)13-10/h1-6H2,(H2,13,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWIHIMYAYODMPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2=C(CC1)C3=C(S2)NC(=S)NC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
26.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47202022 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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